Cas no 57124-87-5 (2-methyloxolane-3-thiol)

• Product Name: 2-methyloxolane-3-thiol
• CAS No: 57124-87-5
• MF: C₅H₁₀OS
• MW: 118.197300434113
• MDL: MFCD01632596
• CID: 57080
• PubChem ID: 62128
• Update Time: 2026-05-14

2-methyloxolane-3-thiol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-tetrahydrofuranthiol
• 2-Methyltetrahydrofuran-3-thiol (cis- and trans- mixture)
• 2 METHYLTETRAHYDROFURAN-3-THIOL
• 2-Methyl tetrahydro furan-3-thiol
• 2-Methyl tetrohydrofuran-3-thiol
• 2-Methyl-3-tetrahydr
• 2-methyloxolane-3-thiol
• 3-Mercapto-2-methyltetrahydrofuran (cis- and trans- mixture)
• 2-Methyltetrahydrofuran-3-thiol
• Tetrahydro-2-methyl-3-furanthiol
• 3-Furanthiol, tetrahydro-2-methyl-
• 2-Methyl-3-mercaptotetrahydrofuran
• Pentitol, 1,4-anhydro-2,5-dideoxy-3-thio-
• DBPHPBLAKVZXOY-UHFFFAOYSA-N
• 3-Mercapto-2-methyltetrahydrofuran
• PubChem9972
• KSC201Q4P
• 2-methyl-3-tetrahydrofuran thiol
• EBD52663
• 1,1-Dimeth

• MDL： MFCD01632596
• Inchi： 1S/C5H10OS/c1-4-5(7)2-3-6-4/h4-5,7H,2-3H2,1H3
• InChI Key： DBPHPBLAKVZXOY-UHFFFAOYSA-N
• SMILES： S([H])C1([H])C([H])([H])C([H])([H])OC1([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 118.04500
• Monoisotopic Mass: 118.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.099
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 10.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1

Experimental Properties

• Color/Form: liquid
• Density: 1.04 g/mL at 25 °C(lit.)
• Boiling Point: 160-168 °C(lit.)
• Flash Point: Degrees Fahrenheit:123.8°F
  Degrees Celsius:51°C
  
• Refractive Index: n20/D 1.488(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 48.03000
• LogP: 1.09360
• FEMA: 3787 | 2-METHYL-3-TETRAHYDROFURANTHIOL
• Solubility: Insoluble in water

2-methyloxolane-3-thiol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：1993
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S37/39; S26; S16; S36; S24/25
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：(BD76904)
• Risk Phrases：R36/38; R10; R36/37/38
• Safety Term：S16;S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds